(2E)-1-(2-methylpiperidin-1-yl)-3-(2-nitrophenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(2-methylpiperidin-1-yl)-3-(2-nitrophenyl)prop-2-en-1-one
• InChI: InChI=1S/C15H18N2O3/c1-12-6-4-5-11-16(12)15(18)10-9-13-7-2-3-8-14(13)17(19)20/h2-3,7-10,12H,4-6,11H2,1H3/b10-9+
• InChI Key: RXODCDXITBQPQH-MDZDMXLPSA-N
• Canonical SMILES: CC1CCCCN1C(=O)C=CC2=CC=CC=C2[N+](=O)[O-]
• Isomeric SMILES: CC1CCCCN1C(=O)/C=C/C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.31 g/mol

Description

(2E)-1-(2-methylpiperidin-1-yl)-3-(2-nitrophenyl)prop-2-en-1-one is an organic compound that belongs to the class of enones Enones are characterized by the presence of a carbon-carbon double bond conjugated with a carbonyl group This compound features a piperidine ring substituted with a methyl group and a nitrophenyl group attached to the enone structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E)-1-(2-methylpiperidin-1-yl)-3-(2-nitrophenyl)prop-2-en-1-one typically involves the following steps:

Formation of the enone structure: This can be achieved through an aldol condensation reaction between an appropriate aldehyde and ketone.

Introduction of the piperidine ring: The piperidine ring can be introduced via a nucleophilic substitution reaction, where a piperidine derivative reacts with the enone intermediate.

Nitration of the phenyl ring: The nitrophenyl group can be introduced through a nitration reaction, where the phenyl ring is treated with a nitrating agent such as nitric acid.

Industrial Production Methods

In an industrial setting, the production of (2E)-1-(2-methylpiperidin-1-yl)-3-(2-nitrophenyl)prop-2-en-1-one may involve optimized reaction conditions to maximize yield and purity. This could include the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, where the enone structure is further oxidized to form various oxidized products.

Reduction: Reduction reactions can convert the nitro group to an amino group, resulting in the formation of an amine derivative.

Substitution: The compound can participate in substitution reactions, where functional groups on the phenyl ring or piperidine ring are replaced with other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as hydrogen gas (H2) in the presence of a catalyst (e.g., palladium on carbon) or sodium borohydride (NaBH4) can be used.

Substitution: Reagents such as halogens (e.g., chlorine, bromine) or nucleophiles (e.g., amines, thiols) can be employed under appropriate conditions.

Major Products Formed

Oxidation: Oxidized derivatives of the enone structure.

Reduction: Amin